Cas no 189067-62-7 (ethyl 2-(thiophene-2-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate)

• Product Name: ethyl 2-(thiophene-2-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate
• CAS No: 189067-62-7
• MF: C₁₅H₁₅NO₃S₂
• MW: 321.414501428604
• CID: 6072897
• PubChem ID: 391239
• Update Time: 2025-11-01

ethyl 2-(thiophene-2-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(thiophene-2-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate
• ethyl 2-(thiophene-2-carboxamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• 4H-Cyclopenta[b]thiophene-3-carboxylic acid, 5,6-dihydro-2-[(2-thienylcarbonyl)amino]-, ethyl ester
• AKOS000513966
• Oprea1_135128
• MLS000107328
• ethyl 2-(thiophene-2-carbonylamino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• CHEMBL1322025
• AE-848/34090069
• HMS2496I17
• 189067-62-7
• Z28332653
• NSC690136
• SMR000111699
• NSC-690136
• NCI60_032402
• ETHYL 2-(THIOPHENE-2-AMIDO)-4H,5H,6H-CYCLOPENTA[B]THIOPHENE-3-CARBOXYLATE
• SR-01000410147-1
• SR-01000410147
• Ethyl 2-[(2-thienylcarbonyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• Oprea1_162847
• F0016-0722

• Inchi： 1S/C15H15NO3S2/c1-2-19-15(18)12-9-5-3-6-10(9)21-14(12)16-13(17)11-7-4-8-20-11/h4,7-8H,2-3,5-6H2,1H3,(H,16,17)
• InChI Key： AVLHWHZPFYAHTA-UHFFFAOYSA-N
• SMILES： C12CCCC=1C(C(OCC)=O)=C(NC(C1SC=CC=1)=O)S2

Computed Properties

• Exact Mass: 321.04933569g/mol
• Monoisotopic Mass: 321.04933569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.392±0.06 g/cm3(Predicted)
• Melting Point: 170 °C(Solv: ligroine (8032-32-4))
• Boiling Point: 421.5±45.0 °C(Predicted)
• pka: 12.53±0.20(Predicted)

Additional information on ethyl 2-(thiophene-2-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate

Introduction to Ethyl 2-(Thiophene-2-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate (CAS No. 189067-62-7)

Ethyl 2-(thiophene-2-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate (CAS No. 189067-62-7) is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structural features, which include a cyclopentabthiophene core and a thiophene amide functional group. These structural elements contribute to its potential applications in various advanced materials and pharmaceuticals.

The cyclopentabthiophene moiety in ethyl 2-(thiophene-2-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate is a conjugated system that exhibits excellent electronic properties. The presence of multiple thiophene rings enhances the compound's π-electron delocalization, making it an attractive candidate for use in organic semiconductors and photovoltaic materials. Recent studies have shown that compounds with similar structures can be used to improve the efficiency and stability of organic solar cells and field-effect transistors.

The thiophene amide functional group in ethyl 2-(thiophene-2-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate adds further complexity and functionality to the molecule. Amide groups are known for their ability to form hydrogen bonds, which can influence the compound's solubility, crystallinity, and intermolecular interactions. These properties are crucial for optimizing the performance of materials in various applications, such as drug delivery systems and biomaterials.

In the context of pharmaceutical research, ethyl 2-(thiophene-2-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate has shown promise as a lead compound for the development of new therapeutic agents. The conjugated π-system and the presence of functional groups like the thiophene amide can be tailored to target specific biological pathways or receptors. For instance, recent studies have explored the use of similar compounds in the treatment of neurodegenerative diseases and cancer. The ability to modulate cellular processes through precise chemical design makes this compound a valuable tool in drug discovery.

The synthesis of ethyl 2-(thiophene-2-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate typically involves multistep reactions that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions and cyclization reactions to form the cyclopentabthiophene core. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both academic research and industrial applications.

The physical and chemical properties of ethyl 2-(thiophene-2-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate have been extensively studied using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques provide detailed insights into the molecular structure and conformational behavior of the compound. For example, NMR spectroscopy can reveal information about the electronic environment around specific atoms, while X-ray crystallography can provide a three-dimensional view of the molecular arrangement.

In terms of safety and handling, it is important to note that while ethyl 2-(thiophene-2-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate is not classified as a hazardous material or controlled substance, proper precautions should still be taken during its synthesis and use. This includes working under inert conditions to prevent oxidation or degradation of the compound and using appropriate personal protective equipment (PPE) to minimize exposure risks.

The future prospects for ethyl 2-(thiophene-2-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate are promising. Ongoing research aims to further optimize its properties for specific applications and explore new derivatives with enhanced functionalities. For instance, modifications to the thiophene amide group or the introduction of additional functional groups could lead to compounds with improved solubility or biological activity.

In conclusion, ethyl 2-(thiophene-2-amido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate (CAS No. 189067-62-7) is a versatile organic compound with significant potential in both materials science and pharmaceutical research. Its unique structural features make it an attractive candidate for developing advanced materials and therapeutic agents. As research in these areas continues to advance, this compound is likely to play an increasingly important role in driving innovation and discovery.